2-(2,4-dimethylphenyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)acetamide hydrochloride

• IUPAC Name: 2-(2,4-dimethylphenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)acetamide;hydrochloride
• InChI: InChI=1S/C24H29N3O3S.ClH/c1-17-4-5-19(18(2)14-17)15-23(28)27(9-8-26-10-12-30-13-11-26)24-25-21-7-6-20(29-3)16-22(21)31-24;/h4-7,14,16H,8-13,15H2,1-3H3;1H
• InChI Key: JYJRNKXOWFVYDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CC(=O)N(CCN2CCOCC2)C3=NC4=C(S3)C=C(C=C4)OC)C.Cl
• Molecular Formula: C24H30ClN3O3S
• Molecular Weight: 476.0 g/mol
• CAS No.: 1216419-85-0

Description

This compound is a derivative of benzothiazole. It has been synthesized and evaluated for its anti-inflammatory properties. The compound is also known by its CAS Number: 1216419-85-0.

Synthesis Analysis

The compound was synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride and 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The structure of the compound was analyzed based on IR, 1H, 13C NMR, and mass spectral data. The compound has a molecular weight of 372.449.

Chemical Reactions Analysis

The compound has been evaluated for its anti-inflammatory activity. Among the series, compounds with a methoxy group at the sixth position in the benzothiazole ring appended with piperidine and morpholine moieties showed the highest IC50 values for COX-1 inhibition.

Physical And Chemical Properties Analysis

The compound is a white solid with a melting point of 160-162 °C. It has a linear formula of C18H20N4O3S and a molecular weight of 372.449.

Scientific Research Applications

Structural Aspects and Properties

Research on similar amide-containing compounds reveals insights into their structural aspects and properties. Studies on the structural behavior of compounds upon treatment with different acids show variations in their physical states, from gels to crystalline solids, depending on the nature of the interacting acid. These findings highlight the potential of such compounds in forming inclusion complexes with enhanced fluorescence properties, which could be leveraged in material science and fluorescence-based applications (Karmakar, Sarma, & Baruah, 2007).

Analgesic and Anti-inflammatory Applications

Certain derivatives exhibit significant biological activities. For instance, compounds derived from similar structural frameworks have been shown to possess cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitory properties, along with notable analgesic and anti-inflammatory activities. This suggests potential pharmaceutical applications in managing pain and inflammation (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Crystal Structures and Molecular Interactions

The crystal structures of related (oxothiazolidin-2-ylidene)acetamides have been described, providing valuable information on molecular conformation and potential for drug design. Understanding these crystal structures can aid in the development of new pharmaceuticals by informing the synthesis of compounds with desired biological activities (Galushchinskiy, Slepukhin, & Obydennov, 2017).

Synthesis and Biological Screening

Research on the synthesis and biological screening of similar compounds has led to the identification of molecules with activity against acetylcholinesterase, butyrylcholinesterase, and lipoxygenase enzymes. This indicates the potential of these compounds in the treatment of diseases associated with these enzymes, such as Alzheimer's disease and inflammatory conditions (Rehman et al., 2013).